molecular formula C17H21N3O2 B256179 1-{[5-(3,4-Dimethylphenyl)-3-isoxazolyl]carbonyl}-4-methylpiperazine

1-{[5-(3,4-Dimethylphenyl)-3-isoxazolyl]carbonyl}-4-methylpiperazine

Cat. No. B256179
M. Wt: 299.37 g/mol
InChI Key: KFFYAIRMUHTEME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-{[5-(3,4-Dimethylphenyl)-3-isoxazolyl]carbonyl}-4-methylpiperazine, also known as DMI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 1-{[5-(3,4-Dimethylphenyl)-3-isoxazolyl]carbonyl}-4-methylpiperazine is complex and not fully understood. However, it is believed that this compound exerts its effects by modulating the activity of certain receptors and enzymes in the body. For example, this compound has been shown to bind to the dopamine D2 receptor, which plays a critical role in mood regulation and cognitive function. By binding to this receptor, this compound can modulate the activity of dopamine and serotonin, leading to changes in mood and behavior.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application and dosage used. In general, this compound has been shown to modulate the activity of various neurotransmitters, such as dopamine and serotonin, leading to changes in mood and behavior. Additionally, this compound has been shown to modulate the activity of immune cells, such as T-cells and macrophages, leading to changes in the immune response. Finally, this compound has been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of novel anticancer agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{[5-(3,4-Dimethylphenyl)-3-isoxazolyl]carbonyl}-4-methylpiperazine in lab experiments is its ability to modulate the activity of various receptors and enzymes in the body, making it a versatile tool for studying the effects of these molecules on biological systems. Additionally, this compound is relatively easy to synthesize and has a long shelf-life, making it readily available for use in lab experiments.
However, there are also some limitations associated with the use of this compound in lab experiments. For example, the mechanism of action of this compound is complex and not fully understood, which can make it difficult to interpret experimental results. Additionally, the effects of this compound can vary depending on the specific application and dosage used, which can make it challenging to compare results across different studies.

Future Directions

There are many potential future directions for research on 1-{[5-(3,4-Dimethylphenyl)-3-isoxazolyl]carbonyl}-4-methylpiperazine. One area of interest is the development of novel anticancer agents based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various receptors and enzymes in the body. Finally, there is a need for more studies on the safety and efficacy of this compound in humans, particularly in the context of its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of 1-{[5-(3,4-Dimethylphenyl)-3-isoxazolyl]carbonyl}-4-methylpiperazine involves the reaction of 3,4-dimethylphenyl isocyanate with 3-amino-4-methylpiperazine in the presence of a solvent such as tetrahydrofuran or dichloromethane. The reaction is carried out under controlled temperature and pressure conditions to yield this compound as a white crystalline solid.

Scientific Research Applications

1-{[5-(3,4-Dimethylphenyl)-3-isoxazolyl]carbonyl}-4-methylpiperazine has been extensively studied for its potential applications in various fields, including neuroscience, immunology, and cancer research. In neuroscience, this compound has been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which play a crucial role in mood regulation and cognitive function.
In immunology, this compound has been investigated for its ability to modulate the activity of immune cells, such as T-cells and macrophages, which play a critical role in the immune response. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of novel anticancer agents.

properties

Molecular Formula

C17H21N3O2

Molecular Weight

299.37 g/mol

IUPAC Name

[5-(3,4-dimethylphenyl)-1,2-oxazol-3-yl]-(4-methylpiperazin-1-yl)methanone

InChI

InChI=1S/C17H21N3O2/c1-12-4-5-14(10-13(12)2)16-11-15(18-22-16)17(21)20-8-6-19(3)7-9-20/h4-5,10-11H,6-9H2,1-3H3

InChI Key

KFFYAIRMUHTEME-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)C2=CC(=NO2)C(=O)N3CCN(CC3)C)C

Canonical SMILES

CC1=C(C=C(C=C1)C2=CC(=NO2)C(=O)N3CCN(CC3)C)C

Origin of Product

United States

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